Cas no 71633-43-7 (Quinoline,2,4,7-trimethyl-)
Quinoline,2,4,7-trimethyl- structure
Product Name:Quinoline,2,4,7-trimethyl-
CAS No:71633-43-7
MF:C12H13N
MW:171.238322973251
CID:548359
PubChem ID:13148805
Update Time:2025-04-19
Quinoline,2,4,7-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,2,4,7-trimethyl-
- 2,4,7-TRIMETHYLQUINOLINE
- 2,4,7-Trimethylchinolin
- 2,4,7-trimethyl-quinoline
- Quinoline,2,4,7-trimethyl
- 71633-43-7
- AKOS006274210
- FT-0609937
- DTXSID70522108
- SCHEMBL874427
-
- Inchi: 1S/C12H13N/c1-8-4-5-11-9(2)7-10(3)13-12(11)6-8/h4-7H,1-3H3
- InChI Key: BRKHLPFAYUUDQC-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C)=C2C=CC(C)=CC=12
Computed Properties
- Exact Mass: 171.10500
- Monoisotopic Mass: 171.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.0337
- Melting Point: 63.5°C
- Boiling Point: 286.23°C (estimate)
- Refractive Index: 1.5973
- PSA: 12.89000
- LogP: 3.16000
Quinoline,2,4,7-trimethyl- Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. Agricultural
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